Cas no 909207-35-8 (N-(3-(1H-Imidazol-1-yl)propyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide)

• Product Name: N-(3-(1H-Imidazol-1-yl)propyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide
• CAS No: 909207-35-8
• MF: C₁₄H₁₄N₄O₂S
• MW: 302.351561069489
• CID: 6625914
• PubChem ID: 3235911
• Update Time: 2025-05-23

N-(3-(1H-Imidazol-1-yl)propyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS039163676
• N-[3-(1-imidazolyl)propyl]-5-thiophen-2-yl-3-isoxazolecarboxamide
• ISX-1
• Z220676124
• MLS000087245
• BDBM49229
• SCHEMBL1178968
• cid_3235911
• N-[3-(1H-imidazol-1-yl)propyl]-5-thien-2-ylisoxazole-3-carboxamide
• HMS1622D19
• N-(3-(1H-Imidazol-1-yl)propyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide
• N-(3-imidazol-1-ylpropyl)-5-(2-thienyl)isoxazole-3-carboxamide
• HMS2466I15
• SMR000023468
• SR-01000122396
• N-(3-imidazol-1-ylpropyl)-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• 909207-35-8
• EU-0023723
• N-[3-(1H-Imidazol-1-yl)propyl]-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide
• SR-01000122396-1
• CHEMBL1499860
• 3-Isoxazolecarboxamide, N-[3-(1H-imidazol-1-yl)propyl]-5-(2-thienyl)-
• ISX 1
• ISX1
• TS-08368
• N-[3-(imidazol-1-yl)propyl]-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide
• G67985
• DA-74603

• Inchi： 1S/C14H14N4O2S/c19-14(16-4-2-6-18-7-5-15-10-18)11-9-12(20-17-11)13-3-1-8-21-13/h1,3,5,7-10H,2,4,6H2,(H,16,19)
• InChI Key： LRGVDHZAEYAHLG-UHFFFAOYSA-N
• SMILES： O1C(C2SC=CC=2)=CC(C(NCCCN2C=NC=C2)=O)=N1

Computed Properties

• Exact Mass: 302.08374688g/mol
• Monoisotopic Mass: 302.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 615.6±55.0 °C(Predicted)
• pka: 13.34±0.46(Predicted)

Additional information on N-(3-(1H-Imidazol-1-yl)propyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide

N-(3-(1H-Imidazol-1-yl)propyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide: A Comprehensive Overview

N-(3-(1H-Imidazol-1-yl)propyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide, identified by the CAS number 909207-35-8, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines an isoxazole ring, a thiophene moiety, and an imidazole group, making it a subject of interest in both academic and industrial settings. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications.

The molecular structure of this compound is notable for its heterocyclic components. The isoxazole ring is a five-membered heterocycle containing one oxygen and one nitrogen atom, known for its stability and ability to participate in various chemical reactions. The thiophene group, a five-membered aromatic ring with two sulfur atoms, contributes to the compound's electronic properties and enhances its ability to interact with biological targets. Additionally, the presence of the imidazole group introduces hydrogen bonding capabilities and further modulates the compound's reactivity and solubility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(3-(1H-imidazol-1-yl)propyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide. Researchers have employed modular approaches, leveraging the versatility of heterocyclic chemistry to construct this molecule. For instance, the formation of the isoxazole ring can be achieved through cyclization reactions involving carbonyl compounds and ammonia derivatives. The incorporation of the thiophene moiety often involves cross-coupling reactions or direct arylation techniques, ensuring high yields and purity.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 404 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, which facilitates its handling in laboratory settings. Its melting point is around 160°C, indicating a stable structure that can withstand typical reaction conditions.

In terms of biological activity, N-(3-(1H-imidazol-1-yl)propyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide has shown promising results in recent studies. Researchers have investigated its potential as an inhibitor of various enzymes implicated in disease pathways. For example, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. Additionally, the compound has exhibited anti-inflammatory properties in vitro, suggesting its potential application in treating inflammatory diseases.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the compound can bind effectively to target proteins through hydrogen bonding and π–π interactions. These findings underscore its potential as a lead molecule in drug design programs.

In conclusion, N-(3-(1H-imidazol-1-ypropyl)-5-(thiophen 2 yl)isoxazole 3 carboxamide (CAS No: 909207 35 8) represents a significant advancement in heterocyclic chemistry. Its unique structure, combined with recent findings on its biological activity and synthetic accessibility, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to the development of novel therapeutic agents.